N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C23H34N4O4S/c1-25(2)19-8-6-18(7-9-19)21(27-14-12-26(3)13-15-27)17-24-32(28,29)23-16-20(30-4)10-11-22(23)31-5/h6-11,16,21,24H,12-15,17H2,1-5H3
• InChI Key: XQWKJDMTJBRSHY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNS(=O)(=O)C2=C(C=CC(=C2)OC)OC)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C23H34N4O4S
• Molecular Weight: 462.6 g/mol

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2,5-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C23H34N4O4S and its molecular weight is 462.61. The purity is usually 95%.
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Scientific Research Applications

Structure-Activity Relationship in Anticancer Agents

The study by Mun et al. (2012) delves into the structure-activity relationships of arylsulfonamide analogs of a novel small molecule HIF-1 pathway inhibitor, showing potential as anticancer agents. The research highlights the importance of specific chemical groups for inhibitory activity against HIF-1, indicating a pathway for chemical modifications to enhance pharmacological properties towards cancer therapeutics development Mun et al., 2012.

Computational Studies on Sulfonamide Molecules

Murthy et al. (2018) conducted a comprehensive computational study on a newly synthesized sulfonamide molecule, exploring its structural and electronic properties through DFT calculations and molecular dynamics simulations. This research provides insights into the molecule's interaction with proteins, potentially informing drug design and development Murthy et al., 2018.

Second-Order Nonlinear Optical Applications

Okada et al. (2003) synthesized and studied stilbazolium derivatives, including those with dimethylamino phenyl groups, for their second-order nonlinear optical (NLO) properties. The research indicates that ethyl substitution can enhance the NLO properties, suggesting potential applications in optical and photonic devices Okada et al., 2003.

Antimicrobial Activity of Thiazolidinone Derivatives

Patel et al. (2012) explored a novel series of thiazolidinone derivatives for their antimicrobial activity. The study highlights the potential of these compounds, including those with dimethylamino phenyl groups, in combating various bacterial and fungal strains, pointing towards applications in developing new antimicrobial agents Patel et al., 2012.